Cas no 215237-76-6 (3-methyl-5-Isoquinolinol)

• Product Name: 3-methyl-5-Isoquinolinol
• CAS No: 215237-76-6
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD18447919
• CID: 243075
• PubChem ID: 10487164
• Update Time: 2025-04-19

3-methyl-5-Isoquinolinol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-Isoquinolinol
• 5-Isoquinolinol,3-methyl-(9CI)
• 3-methylisoquinolin-5-ol
• 5-Isoquinolinol,3-methyl-
• A903200
• 215237-76-6
• SCHEMBL1564322
• 5-Isoquinolinol, 3-methyl-
• 3-Methylisoquinolin-5-o

• MDL： MFCD18447919
• Inchi： 1S/C10H9NO/c1-7-5-9-8(6-11-7)3-2-4-10(9)12/h2-6,12H,1H3
• InChI Key： SRXHHRCNCNTDAM-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CN=C(C)C=C21

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives